N-[1-(4-aminophenyl)-1,3-dihydroxypropan-2-yl]acetamide

• CAS No.: 35742-52-0
• Molecular Formula: C11H16N2O3
• Molecular Weight: 224.26 g/mol
• IUPAC Name: N-[1-(4-aminophenyl)-1,3-dihydroxypropan-2-yl]acetamide
• InChI: InChI=1S/C11H16N2O3/c1-7(15)13-10(6-14)11(16)8-2-4-9(12)5-3-8/h2-5,10-11,14,16H,6,12H2,1H3,(H,13,15)
• InChI Key: AXYFUWVWRUHSMX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(CO)C(C1=CC=C(C=C1)N)O

Description

N-[1-(4-aminophenyl)-1,3-dihydroxypropan-2-yl]acetamide is a useful research compound. Its molecular formula is C11H16N2O3 and its molecular weight is 224.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a clean, round bottom flask N-[2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl] acetamide (1.27 g 5 mmoles) was dissolved in methanol (50 ml). The flask was then fitted with a suitable adaptor and coupled to an hydrogenation apparatus. The atmosphere in the flask was then replaced with nitrogen. The adaptor was then removed and 10% palladium on carbon catalyst (466 mg) was added to the flask. The adaptor was replaced and the hydrogenation apparatus manipulated to replace the atmosphere in the flask with hydrogen. The flask contents were then stirred at room temperature under an atmosphere of hydrogen overnight. The hydrogenation apparatus was manipulated to replace the atmosphere in the flask with nitrogen. The flask was then disconnected from the hydrogenation apparatus.